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5-(3-Chloro-4-fluorophenyl)-3-methyl-3-(pyrimidin-5-ylmethyl)-1-(1H-1,2,4-triazol-3-yl)indolin-2-one 5-(3-Chloro-4-fluorophenyl)-3-methyl-3-(pyrimidin-5-ylmethyl)-1-(1H-1,2,4-triazol-3-yl)indolin-2-one TROX-1 is an antagonist of activation state-dependent Cav2 channel.
Brand Name: Vulcanchem
CAS No.: 1309601-26-0
VCID: VC0545990
InChI: InChI=1S/C22H16ClFN6O/c1-22(8-13-9-25-11-26-10-13)16-6-14(15-2-4-18(24)17(23)7-15)3-5-19(16)30(20(22)31)21-27-12-28-29-21/h2-7,9-12H,8H2,1H3,(H,27,28,29)/t22-/m1/s1
SMILES: O=C1N(C2=NNC=N2)C3=C(C=C(C4=CC=C(F)C(Cl)=C4)C=C3)[C@@]1(C)CC5=CN=CN=C5
Molecular Formula: C22H16ClFN6O
Molecular Weight: 434.9 g/mol

5-(3-Chloro-4-fluorophenyl)-3-methyl-3-(pyrimidin-5-ylmethyl)-1-(1H-1,2,4-triazol-3-yl)indolin-2-one

CAS No.: 1309601-26-0

Cat. No.: VC0545990

Molecular Formula: C22H16ClFN6O

Molecular Weight: 434.9 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

5-(3-Chloro-4-fluorophenyl)-3-methyl-3-(pyrimidin-5-ylmethyl)-1-(1H-1,2,4-triazol-3-yl)indolin-2-one - 1309601-26-0

Specification

Description TROX-1 is an antagonist of activation state-dependent Cav2 channel.
CAS No. 1309601-26-0
Molecular Formula C22H16ClFN6O
Molecular Weight 434.9 g/mol
IUPAC Name (3R)-5-(3-chloro-4-fluorophenyl)-3-methyl-3-(pyrimidin-5-ylmethyl)-1-(1H-1,2,4-triazol-5-yl)indol-2-one
Standard InChI InChI=1S/C22H16ClFN6O/c1-22(8-13-9-25-11-26-10-13)16-6-14(15-2-4-18(24)17(23)7-15)3-5-19(16)30(20(22)31)21-27-12-28-29-21/h2-7,9-12H,8H2,1H3,(H,27,28,29)/t22-/m1/s1
Standard InChI Key OABSWPUPIHULMQ-JOCHJYFZSA-N
Isomeric SMILES C[C@]1(C2=C(C=CC(=C2)C3=CC(=C(C=C3)F)Cl)N(C1=O)C4=NC=NN4)CC5=CN=CN=C5
SMILES O=C1N(C2=NNC=N2)C3=C(C=C(C4=CC=C(F)C(Cl)=C4)C=C3)[C@@]1(C)CC5=CN=CN=C5
Canonical SMILES CC1(C2=C(C=CC(=C2)C3=CC(=C(C=C3)F)Cl)N(C1=O)C4=NC=NN4)CC5=CN=CN=C5
Appearance Solid powder

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